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Compound of Interest

Compound Name: 7-Oxooctanoic acid

Cat. No.: B082073 Get Quote

Essential Safety and Handling Guide for 7-
Oxooctanoic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 7-Oxooctanoic acid. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Quantitative Data
7-Oxooctanoic acid is an organic acid that requires careful handling due to its irritant

properties.[1] It can cause skin and eye irritation, and may lead to respiratory irritation if

inhaled.[1] Adherence to the safety protocols outlined below is crucial for minimizing risks.

Physical and Chemical Properties

Property Value

Molecular Formula C₈H₁₄O₃

Molecular Weight 158.19 g/mol

Melting Point 27-29 °C

Boiling Point 160-162 °C at 4 mmHg

GHS Hazard Statements H315, H319, H335

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b082073?utm_src=pdf-interest
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7-Oxooctanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/7-Oxooctanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source: PubChem CID 26464[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent contact and exposure when handling 7-Oxooctanoic
acid.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[3] Inspect

gloves for any damage before use.[2]

Body Protection: A lab coat or a chemical-resistant apron is required.[3] For larger quantities

or when there is a significant risk of splashing, consider additional protective clothing.[4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling dust or vapors.[3][5]

// Invisible nodes and edges to align the final arrow align_node [shape=point, width=0,

height=0, style=invis]; eye -> align_node [style=invis]; hand -> align_node [style=invis]; body ->

align_node [style=invis]; respiratory -> align_node [style=invis]; align_node -> end

[color="#5F6368"]; } mend Caption: Required Personal Protective Equipment Workflow.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational.[5]

Verify that an emergency eyewash station and safety shower are accessible.[4]

Prepare all necessary equipment and reagents before handling the acid.

Handling:

Conduct all work with 7-Oxooctanoic acid inside a chemical fume hood to minimize

inhalation exposure.[3]
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Avoid direct contact with skin, eyes, and clothing.[2]

When diluting, always add the acid slowly to water, never the other way around, to prevent

a potentially dangerous exothermic reaction.[3]

Storage:

Store 7-Oxooctanoic acid in a tightly closed, original container in a cool, dry, and well-

ventilated area.[2][5]

Store below eye level.[4]

Segregate from bases and incompatible materials.[6] Organic acids should be stored

separately from inorganic and oxidizing acids.[6]

Emergency Procedures: Spill and Exposure
Response
Spill Response Protocol

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[3]

Containment: For small spills, use an inert absorbent material like vermiculite or sand to

contain the spill.[3] Do not use combustible materials such as sawdust.[3]

Collection: Carefully collect the absorbed material and place it into a labeled, sealed

container for hazardous waste disposal.[3]

Decontamination: Clean the spill area with a suitable decontamination solution.[3]

Disposal: Dispose of all contaminated materials as hazardous waste through your

institution's environmental health and safety (EHS) office.[3]

First Aid for Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[2] Seek medical attention if irritation persists.[2]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2] Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. Seek

medical attention.[2]

Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and seek immediate

medical attention.[2]

Disposal Plan: Step-by-Step Neutralization and
Disposal
As a corrosive organic acid, 7-Oxooctanoic acid waste must be neutralized before disposal.

Experimental Protocol for Neutralization

Preparation:

Perform the entire procedure in a chemical fume hood.

Prepare a large, corrosion-resistant container (e.g., a polyethylene bucket) with cold water.

[3]

Dilution:

Slowly and cautiously add the 7-Oxooctanoic acid waste to the water, aiming for a

dilution ratio of at least 1:10 (one part acid to ten parts water).[3]

Crucially, never add water to the acid.[3]

Neutralization:

While stirring gently, gradually add a weak base, such as sodium bicarbonate (baking

soda) or a dilute solution of sodium hydroxide, to the diluted acid solution.[3]

pH Monitoring:

Continuously monitor the pH of the solution using a pH meter or pH indicator strips.[3]
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The target pH for neutralization is between 6.0 and 8.0.[3]

Final Disposal:

Once the pH is stable within the acceptable range, the neutralized solution can typically be

disposed of down the drain with a large amount of water (at least 20 parts water to one

part neutralized solution), in accordance with local regulations.[3]

Always consult your institution's EHS guidelines for final approval of drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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